Cas no 844694-47-9 ((2E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid
• CAS No: 844694-47-9
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• CID: 3272403
• PubChem ID: 5708403
• Update Time: 2025-05-23

(2E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(4-CHLORO-3-FLUOROPHENYL)-, (2E)-
• (2E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid
• 844694-47-9
• (e)-3-(4-chloro-3-fluorophenyl)acrylicacid
• 4-Chloro-3-fluorocinnamic acid
• 2-Propenoic acid, 3-(4-chloro-3-fluorophenyl)-
• (E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid
• SCHEMBL1344144
• DTXSID50420754
• 202982-66-9
• CS-0356706
• (e)-3-(4-chloro-3-fluorophenyl)acrylic acid
• MNELKRQRBRYHBV-DUXPYHPUSA-N
• MFCD00143294
• (E)-4-chloro-3-fluorocinnamic acid
• AKOS005257782
• EN300-1456974
• DTXCID40371600

• MDL： MFCD00143294
• Inchi： 1S/C9H6ClFO2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： MNELKRQRBRYHBV-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 200.0040353g/mol
• Monoisotopic Mass: 200.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid

(2E)-3-(4-Chloro-3-Fluorophenyl)Prop-2-Enoic Acid: A Comprehensive Overview

(2E)-3-(4-Chloro-3-Fluorophenyl)Prop-2-Enoic Acid, also known by its CAS number 844694-47-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its α,β-unsaturated carboxylic acid structure, has garnered attention due to its potential biological activities and structural versatility. Recent studies have highlighted its role in various biochemical pathways, making it a promising candidate for drug development and material science applications.

The molecular structure of (2E)-3-(4-Chloro-3-Fluorophenyl)Prop-2-Enoic Acid consists of a phenyl ring substituted with chlorine and fluorine atoms at the 4th and 3rd positions, respectively. The α,β-double bond in the propenoic acid moiety contributes to its reactivity and ability to participate in conjugation, which is crucial for its biological interactions. The presence of halogens on the aromatic ring enhances the compound's stability and bioavailability, as demonstrated in recent pharmacokinetic studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2E)-3-(4-Chloro-3-Fluorophenyl)Prop-2-Enoic Acid. Researchers have employed catalytic cross-coupling reactions and enantioselective synthesis methods to produce this compound with high purity and enantiomeric excess. These methods not only improve the scalability of production but also pave the way for its application in large-scale pharmaceutical manufacturing.

The biological activity of (2E)-3-(4-Chloro-3-Fluorophenyl)Prop-2 En oic Acid has been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key inflammatory mediators such as cyclooxygenase (COX) enzymes. Additionally, it has demonstrated potential as an anticancer agent by inducing apoptosis in various cancer cell lines through modulation of mitochondrial pathways.

In terms of applications, (2E)-3-(4-Chloro 3 Fluorophenyl)Prop 2 En oic Acid has been explored as a lead compound for developing novel therapeutic agents. Its ability to target specific cellular pathways makes it a valuable tool in drug discovery programs aimed at treating chronic inflammatory diseases and cancers. Furthermore, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors.

Recent research has also focused on the environmental impact of (2E)-3-(4-Chloro 3 Fluorophenyl)Prop 2 En oic Acid. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its eco-toxicological profile and ensuring sustainable practices during its production and use.

In conclusion, (2E)-3-(4-Chloro 3 Fluorophenyl)Prop 2 En oic Acid (CAS No: 844694 47 9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methods and biological applications, positions it as a key molecule for future research and development efforts.